Cas no 252914-61-7 (2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester
• CAS No: 252914-61-7
• MF: C₁₁H₁₅ClO₂S
• MW: 246.753601312637
• CID: 246576
• PubChem ID: 615834
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester
• METHYL 5-(TERT-BUTYL)-3-(CHLOROMETHYL)THIOPHENE-2-CARBOXYLATE
• methyl 5-tert-butyl-3-(chloromethyl)thiophene-2-carboxylate
• 252914-61-7
• Thiophene-2-carboxylic acid, 5-tert-butyl-3-chloromethyl-, methyl ester
• NFZZRCUNYOSAMK-UHFFFAOYSA-N
• AKOS024388878
• DTXSID30346862
• Methyl 5-tert-butyl-3-(chloromethyl)-2-thiophenecarboxylate #
• FT-0756375

• Inchi： 1S/C11H15ClO2S/c1-11(2,3)8-5-7(6-12)9(15-8)10(13)14-4/h5H,6H2,1-4H3
• InChI Key： NFZZRCUNYOSAMK-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)SC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 246.04800
• Monoisotopic Mass: 246.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.168
• Boiling Point: 335°Cat760mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.523
• PSA: 54.54000
• LogP: 3.57100

2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：